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Compound of Interest

Compound Name: 2,5-Dichloro-3-methoxypyridine

Cat. No.: B572663 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential physicochemical data for 2,5-Dichloro-3-
methoxypyridine, a chemical compound relevant in various research and development

applications. The information is presented to support laboratory work and computational

modeling.

Core Physicochemical Data
The fundamental molecular properties of 2,5-Dichloro-3-methoxypyridine have been

determined and are summarized below. This data is critical for stoichiometric calculations,

analytical method development, and interpretation of experimental results.

Property Value Citations

Molecular Formula C₆H₅Cl₂NO [1]

Molecular Weight 178.02 g/mol

Monoisotopic Mass 176.9748192 g/mol [1]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical entity and its core

molecular identifiers.
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2,5-Dichloro-3-methoxypyridine

Molecular Formula Molecular Weight

C6H5Cl2NO 178.02 g/mol
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Figure 1. Relationship between chemical name and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b572663?utm_src=pdf-body-img
https://www.benchchem.com/product/b572663?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-5-dichloro-3-methoxypyridine-dic1563239.html
https://www.benchchem.com/product/b572663#2-5-dichloro-3-methoxypyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b572663#2-5-dichloro-3-methoxypyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b572663#2-5-dichloro-3-methoxypyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b572663#2-5-dichloro-3-methoxypyridine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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